Cas no 42467-05-0 (S-4-Fluorophenylthioacetate)
S-4-Fluorophenylthioacetate structure
Product name:S-4-Fluorophenylthioacetate
S-4-Fluorophenylthioacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid, S-(4-fluorophenyl) ester
- 42467-05-0
- SCHEMBL15694511
- S-4-Fluorophenylthioacetate
- S-(4-fluorophenyl) ethanethioate
- starbld0045452
- S-(4-fluorophenyl) thioacetate
- DTXSID201261736
-
- MDL： MFCD15145737
- Inchi： InChI=1S/C8H7FOS/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3
- InChI Key： VFJUSBASTXNEPW-UHFFFAOYSA-N
- SMILES： CC(=O)SC1=CC=C(C=C1)F
Computed Properties
- Exact Mass: 170.02016418g/mol
- Monoisotopic Mass: 170.02016418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
- XLogP3: 2.3
S-4-Fluorophenylthioacetate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434487-1 g |
S-4-Fluorophenylthioacetate |
42467-05-0 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB434487-5 g |
S-4-Fluorophenylthioacetate |
42467-05-0 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB434487-1g |
S-4-Fluorophenylthioacetate; . |
42467-05-0 | 1g |
€1621.70 | 2025-02-15 | ||
| abcr | AB434487-5g |
S-4-Fluorophenylthioacetate |
42467-05-0 | 5g |
€1373.40 | 2023-09-04 |
S-4-Fluorophenylthioacetate Related Literature
-
Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
-
Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:42467-05-0)
Purity:99%
Quantity:1g
Price ($):961.0